Cas no 1955541-13-5 (Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate)

• Product Name: Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate
• CAS No: 1955541-13-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5720472
• PubChem ID: 91811969
• Update Time: 2025-06-13

Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1955541-13-5
• methyl 4-methyl-2-piperidin-3-yl-1,3-thiazole-5-carboxylate
• EN300-265086
• methyl 4-methyl-2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate
• F1907-0709
• methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate
• methyl4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate
• AKOS026706499
• 5-Thiazolecarboxylic acid, 4-methyl-2-(3-piperidinyl)-, methyl ester
• Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate

• Inchi： 1S/C11H16N2O2S/c1-7-9(11(14)15-2)16-10(13-7)8-4-3-5-12-6-8/h8,12H,3-6H2,1-2H3
• InChI Key： FJUHXQFTQIUJTD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)N=C1C1CNCCC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 358.8±42.0 °C(Predicted)
• pka: 9.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate

Comprehensive Overview of Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate (CAS No. 1955541-13-5)

Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate (CAS No. 1955541-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both piperidine and methyl ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel bioactive molecules in treating various diseases.

In recent years, the scientific community has shown a growing interest in thiazole derivatives, especially those incorporating piperidine moieties, due to their pharmacological properties. The compound Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate is no exception, as it serves as a key building block in medicinal chemistry. Its structural complexity allows for modifications that can lead to compounds with enhanced bioactivity. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek molecules with high specificity and minimal side effects.

The synthesis of Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate involves multi-step organic reactions, often starting from readily available precursors like piperidine-3-carboxylic acid and methyl acetoacetate. The process typically includes cyclization and esterification steps, which are well-documented in peer-reviewed journals. This compound's purity and yield are critical factors for its subsequent use in downstream applications, emphasizing the importance of advanced analytical techniques such as HPLC and NMR spectroscopy for quality control.

One of the most searched questions related to this compound is: "What are the potential applications of Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate in drug development?" Preliminary studies suggest its utility as a scaffold for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating cancers and neurological disorders. Additionally, its thiazole core is known to exhibit antimicrobial and anti-inflammatory properties, making it a candidate for infectious disease research.

Another hot topic in the context of CAS No. 1955541-13-5 is its role in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, including catalytic reactions and solvent-free techniques. This aligns with the broader industry shift toward green pharmaceuticals, where reducing waste and energy consumption is a priority.

From a commercial perspective, the demand for Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate is expected to rise, driven by its applicability in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to academic and industrial researchers. Its CAS registry number (1955541-13-5) ensures precise identification, avoiding confusion with structurally similar molecules.

In summary, Methyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate represents a promising area of research with broad implications for drug discovery and material science. Its unique structure, combined with the growing body of literature on thiazole derivatives, positions it as a compound of significant interest for future innovations. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing bioactive compound development and therapeutic solutions.